Cas no 10223-33-3 (4-(2-Hydroxyethyl)-5-methyl-2-phenyl-4H-pyrazol-3-one)

4-(2-Hydroxyethyl)-5-methyl-2-phenyl-4H-pyrazol-3-one is a versatile compound characterized by its pyrazolone structure, offering enhanced stability and solubility. This compound boasts a broad range of potential applications, including pharmaceuticals, agrochemicals, and fine chemicals. Its structural diversity allows for easy modification and functionalization, facilitating the development of novel compounds with improved biological activity.
4-(2-Hydroxyethyl)-5-methyl-2-phenyl-4H-pyrazol-3-one structure
10223-33-3 structure
Product Name:4-(2-Hydroxyethyl)-5-methyl-2-phenyl-4H-pyrazol-3-one
CAS No:10223-33-3
MF:C12H14N2O2
MW:218.251762866974
CID:86354
PubChem ID:10192677
Update Time:2025-10-16

4-(2-Hydroxyethyl)-5-methyl-2-phenyl-4H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Hydroxyethyl)-3-methyl-1-phenyl-1H-pyrazol-5(4H)-one
    • 4-(2-HYDROXY-ETHYL)-5-METHYL-2-PHENYL-2,4-DIHYDRO-PYRAZOL-3-ONE
    • 4-(2-hydroxyethyl)-5-methyl-2-phenyl-4H-pyrazol-3-one
    • 4-(2-HYDROXYMETHYL)-3-METHYL-1-PHENYL-2-PYRAZOLIN-5-ONE
    • 3-Methyl-4--1-phenyl-pyrazolon-(5)
    • 4-(2-HYDROXYETHYL)-3-METHYL-1-PHENYL-2-PYRAZOLIN-5-ONE
    • 4-(2-hydroxy-ethyl)-5-methyl-2-phenyl-1,2-dihydro-pyrazol-3-one
    • AC1Q2PHN
    • ACMC-20amxh
    • CTK3J8207
    • SBB080909
    • SureCN4663174
    • OTAVA-BB BB7018930007
    • 4-(2-Hydroxyethyl)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
    • AKOS016040531
    • MFCD00067790
    • SCHEMBL4663174
    • 10223-33-3
    • DTXSID40436541
    • 4-(2-Hydroxyethyl)-3-methyl-1-phenyl-2-pyrazolin-5-one, AldrichCPR
    • CS-0366273
    • AKOS000273708
    • 4-(2-Hydroxyethyl)-5-methyl-2-phenyl-4H-pyrazol-3-one
    • MDL: MFCD00067790
    • Inchi: 1S/C12H14N2O2/c1-9-11(7-8-15)12(16)14(13-9)10-5-3-2-4-6-10/h2-6,11,15H,7-8H2,1H3
    • InChI Key: AVOONTISHAAFGN-UHFFFAOYSA-N
    • SMILES: O=C1C(C(C)=NN1C1C=CC=CC=1)CCO

Computed Properties

  • Exact Mass: 218.10600
  • Monoisotopic Mass: 218.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.9A^2
  • XLogP3: 1

Experimental Properties

  • Color/Form: powder
  • Density: 1.226
  • Boiling Point: 411.362°C at 760 mmHg
  • Flash Point: 202.585°C
  • Refractive Index: 1.605
  • PSA: 52.90000
  • LogP: 0.90830
  • Solubility: Not available

4-(2-Hydroxyethyl)-5-methyl-2-phenyl-4H-pyrazol-3-one Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

4-(2-Hydroxyethyl)-5-methyl-2-phenyl-4H-pyrazol-3-one Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(2-Hydroxyethyl)-5-methyl-2-phenyl-4H-pyrazol-3-one Pricemore >>

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